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Compound of Interest

Compound Name: 1-Phenylethyl acetate

Cat. No.: B1195265

An In-depth Technical Guide to 1-Phenylethyl Acetate: Chemical Properties and Structure

Introduction

1-Phenylethyl acetate, also known as styralyl acetate, is an organic ester characterized by its
pleasant, fruity, and floral aroma. This colorless to pale yellow liquid is a significant compound
in the fragrance and flavor industries and serves as a versatile solvent and intermediate in
organic synthesis.[1] This technical guide provides a comprehensive overview of the chemical
properties, structure, and relevant experimental protocols for 1-phenylethyl acetate, tailored
for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The chemical and physical properties of 1-phenylethyl acetate are summarized in the table
below, providing a consolidated reference for its key characteristics.
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Property Value Source(s)
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1112][31[4]
CAS Number 93-92-5 [11[2]
Appearance Colorless to pale yellow liquid [1]

Odor zfn;iz,df;rizl, green, suggestive 5176]
Boiling Point 211-212°C [1]

Melting Point -60 °C [6]

Density 1.0715 g/cm?3 at 25 °C [6]

Refractive Index (n20/D)

1.492 - 1.497

[1]

Flash Point

92.5 °C (198.5 °F)

Water Solubility

0.27 g/L (insoluble)

[5]16]

Solubility in Organic Solvents

Soluble

[6]

XLogP3

2.0

[2]

Chemical Structure

1-Phenylethyl acetate is a carboxylic ester derived from the formal condensation of 1-

phenylethanol and acetic acid. Its structure consists of a phenyl group and an acetyl group

attached to a central ethylidene core. The molecule possesses a chiral center at the benzylic

carbon, and thus exists as a racemic mixture of (R)- and (S)-enantiomers, unless a

stereospecific synthesis is employed.[4]

Caption: Chemical structure of 1-Phenylethyl acetate.

Experimental Protocols

Synthesis of 1-Phenylethyl Acetate
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A common method for the synthesis of 1-phenylethyl acetate is the esterification of 1-
phenylethanol with acetic anhydride or acetic acid.[6] An alternative approach involves the
reaction of benzyl chloride with ethyl acetoacetate followed by oxidation.[7] A general
enzymatic synthesis protocol is outlined below.[8]

Synthesis of 1-Phenylethyl Acetate
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reactants, enzyme, and solvent.
ubate with shaking at controlled temperature

Filter to remove enzyme.
=y ‘ Purify by distillation under reduced pressure. ‘—» 1-Phenylethyl Acetate
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Caption: General workflow for the enzymatic synthesis of 1-phenylethyl acetate.
Detailed Methodology for Enzymatic Synthesis:[8]

¢ Reaction Setup: In a suitable reaction vessel, such as a microcentrifuge tube, combine 1-
phenylethanol (substrate), an acyl donor (e.g., vinyl acetate), a lipase (e.g., Novozym 435),
and an organic solvent (e.g., n-hexane).

 Incubation: Place the reaction vessel in a shaker and incubate at a controlled temperature
(e.g., 60°C) with constant agitation (e.g., 200 rpm) for a specified duration (e.g., 24 hours).

» Reaction Monitoring: Periodically, take aliquots from the reaction mixture and analyze them
by gas chromatography (GC) to monitor the formation of 1-phenylethyl acetate.

» Enzyme Recovery: Upon completion of the reaction, filter the mixture to recover the lipase.
The recovered enzyme can be washed with the reaction solvent and dried for reuse.
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e Product Isolation and Purification: The filtrate, containing the product, unreacted starting
materials, and solvent, is then subjected to purification, typically by distillation under reduced
pressure, to isolate the pure 1-phenylethyl acetate.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy is a powerful tool for the structural elucidation of 1-phenylethyl acetate.
The chemical shifts and coupling constants provide detailed information about the electronic
environment and connectivity of the protons in the molecule.

1H NMR Spectral Data of Phenethyl Acetate (a related isomer, for illustrative purposes):[9]

: . . Coupling
Signal Chemical Shift Lo )
. Multiplicity Constant (J) Integration
Assignment (d) ppm
Hz

H-Ar (Aromatic) 7.32-7.20 Multiplet (m) - 5H
-CH2-O- _

4.28 Triplet (t) 7.1 2H
(Methylene)
-CH2-Ar ]

2.94 Triplet (1) 7.1 2H
(Methylene)
-C(=0)-CHs _

2.04 Singlet (s) - 3H
(Methyl)

13C NMR Spectral Data of Phenethyl Acetate:[10]

e O (ppm): 171.22, 137.95, 129.03, 128.64, 126.70, 65.08, 35.21, 21.12.

Experimental Protocol for NMR Spectroscopy:[9]

o Sample Preparation: Dissolve 5-10 mg of 1-phenylethyl acetate in approximately 0.6 mL of
a deuterated solvent (e.g., CDCIs) containing a reference standard (e.g., tetramethylsilane,
TMS) in an NMR tube.
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e Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the
deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

o Data Acquisition: Set the appropriate spectral parameters, including the spectral width,
number of scans, and relaxation delay. Acquire the *H and 13C NMR spectra.

» Data Processing: Process the acquired free induction decay (FID) by applying a Fourier
transform, phase correction, and baseline correction to obtain the final spectrum.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is commonly used for the identification and
quantification of 1-phenylethyl acetate. The mass spectrum provides information about the
molecular weight and fragmentation pattern of the molecule.

Key Mass Spectral Fragments (m/z):[3][11]

o 104
e 43

o 122
e 105
o /7
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Caption: General workflow for the GC-MS analysis of 1-phenylethyl acetate.
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Experimental Protocol for GC-MS Analysis:[12]

o Sample Preparation: Perform a liquid-liquid extraction of the sample containing 1-
phenylethyl acetate using a suitable solvent like methyl-tert-butyl ether (MTBE). An internal
standard may be added for quantitative analysis.

» Chromatographic Separation: Inject the extract into a gas chromatograph equipped with a
suitable capillary column (e.g., DB-WAX). The oven temperature is programmed to achieve
separation of the components.

o Mass Spectrometric Detection: The compounds eluting from the GC column are introduced
into the mass spectrometer. Electron ionization (EIl) is a common ionization technique. The
mass analyzer separates the ions based on their mass-to-charge ratio, and a detector
records their abundance.

« Data Analysis: Identify 1-phenylethyl acetate by comparing its retention time and mass
spectrum with those of a known standard or a reference library (e.g., NIST).

Conclusion

1-Phenylethyl acetate is a compound of significant interest due to its wide range of
applications. A thorough understanding of its chemical properties, structure, and analytical
methodologies is crucial for its effective utilization in research, development, and industrial
processes. This guide provides a foundational understanding of these aspects, serving as a
valuable resource for scientists and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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